N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H10Cl2FNO/c15-10-3-6-13(12(16)8-10)18-14(19)7-9-1-4-11(17)5-2-9/h1-6,8H,7H2,(H,18,19)
• InChI Key: HRDWSYBOIJKXSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=C(C=C2)Cl)Cl)F
• Molecular Formula: C14H10Cl2FNO
• Molecular Weight: 298.1 g/mol

Description

N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide is a chemical compound characterized by the presence of dichlorophenyl and fluorophenyl groups attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide typically involves the reaction of 2,4-dichloroaniline with 4-fluorophenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the halogenated aromatic rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds with various functional groups.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dichlorophenyl)-2-phenylacetamide
• N-(2,4-dichlorophenyl)-2-(4-chlorophenyl)acetamide
• N-(2,4-dichlorophenyl)-2-(4-bromophenyl)acetamide

Uniqueness

N-(2,4-dichlorophenyl)-2-(4-fluorophenyl)acetamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various applications.